3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one

• Molecular Formula: C21H26N4O2S2
• Molecular Weight: 430.6 g/mol
• IUPAC Name: (5Z)-5-[[9-methyl-2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H26N4O2S2/c1-12(2)10-22-17-15(19(26)24-8-6-7-14(5)18(24)23-17)9-16-20(27)25(11-13(3)4)21(28)29-16/h6-9,12-13,22H,10-11H2,1-5H3/b16-9-
• InChI Key: SSWSLYNVOQFANB-SXGWCWSVSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC(C)C)NCC(C)C
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC(C)C)NCC(C)C

Description

The compound 3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one is a heterocyclic molecule featuring a pyrido[1,2-a]pyrimidinone core fused with a thiazolidinone ring. Key structural attributes include:

• A pyrido[1,2-a]pyrimidin-4-one scaffold with a methyl group at position 9 and an isobutylamino substituent at position 2.
• A thiazolidin-4-one ring substituted with an isobutyl group at position 3 and a thioxo (sulfur-containing) group at position 2.
• A (Z)-configured methylidene bridge connecting the pyrido[1,2-a]pyrimidinone and thiazolidinone moieties, which imposes specific stereoelectronic constraints on the molecule.

Structural analogs (e.g., from –5) suggest that such compounds are synthesized via condensation reactions between heterocyclic amines and thiazolidinone precursors.

Biological Activity

The compound 3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.

Molecular Characteristics

• Molecular Formula : C20H24N4O2S2
• Molecular Weight : 416.6 g/mol
• IUPAC Name : (5Z)-3-(2-methylpropyl)-5-[[2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

The structure of this compound features multiple functional groups, including thiazole, pyrimidine, and pyridine moieties, which are indicative of its potential biological activity.

Antimicrobial Activity

Research indicates that compounds with similar structural features exhibit notable antimicrobial properties. The presence of the thiazole and pyrimidine rings may contribute to the compound's effectiveness against various pathogens.

Compound Name	Structural Features	Biological Activity
6-Methylthio-pyrimidine	Thioether group	Antimicrobial
5-Amino-thiazole	Amino group on thiazole	Anticancer
2-Thioxo-pyrimidine	Thioxo group	Antifungal

The unique combination of isobutyl groups and specific heterocyclic structures may confer distinct reactivity patterns and biological effects compared to these similar compounds.

Anticancer Potential

Preliminary studies have suggested that the compound may exhibit anticancer activity . The structural similarities to known anticancer agents indicate that it could interact with cellular pathways involved in tumor growth and proliferation. For instance, the presence of a thioxo group is often associated with enhanced reactivity towards biological targets, potentially leading to cytotoxic effects on cancer cells.

The exact mechanism by which this compound exerts its biological effects remains under investigation. However, compounds with similar structures typically act through:

• Inhibition of Enzymatic Activity : Many thiazole and pyrimidine derivatives inhibit key enzymes involved in nucleic acid synthesis.
• Disruption of Cellular Processes : These compounds may interfere with cell cycle progression or induce apoptosis in cancer cells.
• Antiviral Properties : Some studies suggest potential antiviral mechanisms, particularly against DNA viruses.

Study 1: Antimicrobial Efficacy

A study investigated the antimicrobial efficacy of various thiazole derivatives against common pathogens such as Staphylococcus aureus and Pseudomonas aeruginosa. The findings indicated that derivatives similar to our compound showed significant inhibition zones, suggesting strong antimicrobial potential .

Study 2: Anticancer Activity

Another study focused on the anticancer properties of thiazole-containing compounds. Results demonstrated that certain derivatives could induce apoptosis in cancer cell lines through mitochondrial pathways, highlighting the importance of structural features in determining biological activity .

Study 3: Interaction Studies

Research involving interaction studies has shown that the compound may bind effectively to target proteins involved in cancer progression. These interactions were analyzed using docking studies and confirmed through biochemical assays, indicating a promising avenue for further exploration in drug development .

Scientific Research Applications

The compound 3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one is a complex organic molecule with significant potential in various scientific research applications. This article explores its applications, particularly in the fields of medicinal chemistry and pharmacology.

Antimicrobial Activity

Preliminary studies indicate that compounds with similar structures demonstrate notable antimicrobial properties. Thiazole and pyrimidine derivatives have been shown to exert effects against various bacterial strains. For instance:

Compound Name	Structural Features	Biological Activity
6-Methylthio-pyrimidine	Thioether group	Antimicrobial
5-Amino-thiazole	Amino group on thiazole	Anticancer
2-Thioxo-pyrimidine	Thioxo group	Antifungal

These compounds highlight the unique aspects of 3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-y]methylidene}-2-thioxo-1,3-thiazolan-4-one through their distinct substitutions and biological profiles. Its unique combination of isobutyl groups and specific heterocyclic structures may confer unique reactivity patterns and biological effects compared to these similar compounds.

Anticancer Properties

The presence of the pyridine and thiazole rings in the compound suggests potential anticancer activity. Similar compounds have been reported to interfere with DNA synthesis or protein function in cancer cells. Research into the mechanisms of action is essential to understand how this compound could be utilized in cancer therapy.

Synthesis and Modification

The synthesis of this compound can be achieved through several methods, which allows for modifications that may enhance its biological activity or selectivity. The ability to alter functional groups can lead to derivatives with improved efficacy against specific targets.

Interaction Studies

Understanding how 3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-y]methylidene}-2-thioxo-1,3-thiazolan-4-one interacts with biological targets is crucial for its application in drug development. Interaction studies may involve:

• Molecular Docking : To predict binding affinities and modes.
• In vitro assays : To evaluate biological activity against various pathogens or cancer cell lines.

Potential for Drug Development

Given its structural complexity and preliminary evidence of biological activity, this compound holds promise for further development as a therapeutic agent. Its unique features may allow it to serve as a lead compound in drug discovery processes aimed at developing new antimicrobial or anticancer therapies.

Comparison with Similar Compounds

Comparison with Similar Compounds

Compound Name / CAS No.	Core Structure	Substituents	Key Structural Variations	Potential Implications
Target Compound	Pyrido[1,2-a]pyrimidinone-thiazolidinone	- 2-(Isobutylamino) - 9-Methyl - 3-Isobutyl (thiazolidinone)	Reference structure	Enhanced lipophilicity due to branched isobutyl groups; possible metabolic stability.
373611-93-9 2-(Allylamino)-3-[(Z)-(3-isobutyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-A]pyrimidin-4-one	Pyrido[1,2-a]pyrimidinone-thiazolidinone	- 2-(Allylamino) - 9-Methyl - 3-Isobutyl (thiazolidinone)	Allylamino vs. isobutylamino at pyrimidinone position 2	Allyl group may introduce reactivity (e.g., Michael acceptor potential) or reduced stability.
361995-65-5 (5Z)-3-Butyl-5-[[9-methyl-4-oxo-2-(prop-2-enylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one	Pyrido[1,2-a]pyrimidinone-thiazolidinone	- 2-(Prop-2-enylamino) - 9-Methyl - 3-Butyl (thiazolidinone)	Linear butyl vs. branched isobutyl on thiazolidinone; prop-2-enylamino vs. isobutylamino	Longer alkyl chain (butyl) may increase hydrophobicity; prop-2-enylamino shares allyl-like properties.
78927-63-6 5-[(5-Acetyl-2-propoxyphenyl)methyl]-6-hydroxy-2-sulfanylidene-1H-pyrimidin-4-one	Pyrimidinone	- Aryl-substituted acetyl group - Hydroxy and sulfanylidene groups	Aromatic substitution instead of fused pyrido-pyrimidinone; absence of thiazolidinone	Altered electronic properties; potential for π-π stacking interactions.

Key Observations:

Substituent Effects on Bioactivity: The isobutyl and butyl groups on the thiazolidinone ring influence lipophilicity, which affects membrane permeability and pharmacokinetics.

Stereochemical Considerations :

• The (Z)-configuration of the methylidene bridge is conserved across analogs, suggesting its critical role in maintaining planar geometry for target binding.

Structural Diversity in Pyrimidinone Derivatives: Compounds like 78927-63-6 () lack the fused pyrido-pyrimidinone system, demonstrating how core modifications can shift bioactivity profiles.

Synthesis Trends: Analogs are typically synthesized via condensation reactions (e.g., between heterocyclic amines and thiazolidinone aldehydes), as seen in methods for pyrazolo[1,5-a]pyrimidines.